Ethyl 5-ethyl-2-(3-((2-(methoxycarbonyl)phenyl)thio)-2,5-dioxopyrrolidin-1-yl)thiophene-3-carboxylate

• IUPAC Name: ethyl 5-ethyl-2-[3-(2-methoxycarbonylphenyl)sulfanyl-2,5-dioxopyrrolidin-1-yl]thiophene-3-carboxylate
• InChI: InChI=1S/C21H21NO6S2/c1-4-12-10-14(21(26)28-5-2)19(29-12)22-17(23)11-16(18(22)24)30-15-9-7-6-8-13(15)20(25)27-3/h6-10,16H,4-5,11H2,1-3H3
• InChI Key: JCQQDPGNECHNEP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(S1)N2C(=O)CC(C2=O)SC3=CC=CC=C3C(=O)OC)C(=O)OCC
• Molecular Formula: C21H21NO6S2
• Molecular Weight: 447.5 g/mol

Description

The compound of interest, Ethyl 5-ethyl-2-(3-((2-(methoxycarbonyl)phenyl)thio)-2,5-dioxopyrrolidin-1-yl)thiophene-3-carboxylate, is a complex molecule that appears to be related to various thiophene derivatives with potential biological activity. Thiophene derivatives are known for their diverse applications in pharmaceuticals and materials science due to their unique chemical properties.

Synthesis Analysis

The synthesis of related thiophene derivatives has been explored in several studies. For instance, Ethyl 3,4-diamino-5-cyanothieno[2,3-b]thiophene-2-carboxylate was synthesized and further reacted to yield various bisthiazole and bisthiolane derivatives, as well as other heterocyclic compounds . This demonstrates the versatility of thiophene derivatives in forming a wide range of structurally diverse compounds through heterocyclization reactions.

Molecular Structure Analysis

The molecular structure of thiophene derivatives is crucial in determining their chemical reactivity and physical properties. For example, the crystal structure of ethyl 5-(ethoxycarbonyl)-2,6-dimethyl-4-(4-pyridyl)-1,4-dihydropyridine-3-carboxylate was analyzed, revealing a monoclinic crystal system with specific unit cell parameters and a significant number of intra- and intermolecular hydrogen-bonded interactions . Such detailed structural analysis is essential for understanding the behavior of these compounds in various environments.

Chemical Reactions Analysis

Thiophene derivatives undergo a range of chemical reactions, which can be utilized to synthesize novel compounds with potential biological activities. For instance, the reaction of 4-ethoxycarbonyl-5-phenyl-2,3-dihydrofuran-2,3-dione with aldehydes yielded 1,3-dioxin-4-ones, and its reaction with dibenzoylmethane provided ethyl 3-benzoyl-4-oxo-2,6-diphenylpyran-5-carboxylate . These reactions highlight the reactivity of thiophene derivatives and their potential as intermediates in organic synthesis.

Physical and Chemical Properties Analysis

The physical and chemical properties of thiophene derivatives are influenced by their molecular structure. For example, the crystal structure analysis of ethyl 4-hydroxy-2,6-diphenyl-5-(phenylsulfanyl)pyridine-3-carboxylate showed that it adopts a nearly planar structure with supramolecular aggregation through various intermolecular interactions . These properties are important for the application of these compounds in drug design and materials science.

Mechanism of Action

Target of Action

Similar thiophene derivatives have been found to exhibit antimicrobial, antioxidant, anticorrosion, and anticancer activities .

Mode of Action

It is likely that the compound interacts with its targets in a way that inhibits their function, leading to its antimicrobial, antioxidant, anticorrosion, and anticancer effects .

Biochemical Pathways

Given its reported activities, it may impact pathways related to microbial growth, oxidation processes, corrosion, and cell proliferation .

Result of Action

Based on its reported activities, it may inhibit microbial growth, reduce oxidation, prevent corrosion, and inhibit cancer cell proliferation .